3-(2-hydroxyphenyl)-4-(3-methoxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-4-(3-methoxyphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H21N3O3/c1-3-11-24-20(13-7-6-8-14(12-13)27-2)17-18(22-23-19(17)21(24)26)15-9-4-5-10-16(15)25/h4-10,12,20,25H,3,11H2,1-2H3,(H,22,23)
• InChI Key: VCHPUEMETQOYJY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=CC=C4)OC

Description

This compound features a fused pyrrolo-pyrazolone scaffold with a 2-hydroxyphenyl group at position 3, a 3-methoxyphenyl group at position 4, and a propyl chain at position 4. The dihydropyrrolo[3,4-c]pyrazol-6(2H)-one core provides a rigid bicyclic structure, while the substituents modulate electronic, steric, and solubility properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its closest analogs:

Feature	Target Compound	Compound	Hydroxypyrazole (5)
Position 3 Substituent	2-Hydroxyphenyl	2-Hydroxyphenyl	5-Hydroxy-1-phenyl
Position 4 Substituent	3-Methoxyphenyl	3,4,5-Trimethoxyphenyl	Phenyl
Position 5 Substituent	Propyl	3-Hydroxypropyl	β-Diketone enol (tautomeric forms)
Core Structure	4,5-Dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	4,5-Dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	1H-Pyrazol-4-yl propane-1,3-dione
Key Functional Groups	Hydroxyl, methoxy, propyl	Hydroxyl, trimethoxy, hydroxypropyl	Hydroxyl, β-diketone enol
Stabilization Mechanisms	Potential intramolecular H-bonding (2-hydroxyphenyl)	Enhanced H-bonding (3-hydroxypropyl) and steric bulk (trimethoxyphenyl)	Intramolecular H-bonding (enol tautomer)

Substituent Effects on Physicochemical Properties

• Aromatic Substituents : The 3-methoxyphenyl group in the target compound is less sterically hindered and electron-rich compared to the 3,4,5-trimethoxyphenyl group in ’s analog. The latter’s trimethoxy configuration may enhance lipophilicity and π-π stacking interactions but reduce solubility .
• Position 5 Chain : The propyl group in the target compound increases hydrophobicity relative to the 3-hydroxypropyl chain in ’s compound, which introduces a polar hydroxyl group for H-bonding and improved aqueous solubility .
• Tautomerism : highlights that hydroxypyrazoles like compound (5) exhibit tautomerism stabilized by intramolecular H-bonds. The target compound’s 2-hydroxyphenyl group may similarly stabilize specific tautomeric forms, influencing conformational rigidity and interaction with biological targets .

Research Findings and Implications

• The target compound’s single methoxy group may reduce such activity but improve selectivity for other targets .
• Metabolic Stability : The hydroxypropyl group in ’s compound could undergo glucuronidation, whereas the target’s propyl chain may resist phase II metabolism, prolonging half-life .
• Solubility vs. Permeability : The target compound’s lower polarity (propyl vs. hydroxypropyl) may favor membrane permeability but limit aqueous solubility, necessitating formulation optimization .

Preparation Methods

Multicomponent Reaction Optimization

The reaction employs methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1 ), 3-methoxybenzaldehyde (2 ), and propylamine (3 ) in ethanol with acetic acid as a catalyst. Key parameters include:

• Molar Ratio : A 1:1:1 ratio of 1 , 2 , and 3 ensures balanced reactivity.
• Temperature : Reflux at 80°C for 20 hours achieves complete conversion.
• Solvent : Ethanol outperforms methanol and dioxane due to better solubility of intermediates.

The product, 1-(3-methoxyphenyl)-2-propyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (4 ), is isolated via crystallization in 72–94% yield (Table 1).

Table 1: Yields of Chromeno[2,3-c]Pyrrole-3,9-Dione Derivatives

Aldehyde Component	Amine Component	Yield (%)
3-Methoxybenzaldehyde	Propylamine	85

Hydrazine-Mediated Ring-Opening and Cyclization

The chromeno[2,3-c]pyrrole-3,9-dione intermediate (4 ) undergoes recyclization with hydrazine hydrate to form the target pyrrolo[3,4-c]pyrazol-6(2H)-one framework.

Reaction Conditions and Mechanistic Pathway

• Hydrazine Ratio : A 1:5 molar ratio of 4 to hydrazine hydrate ensures complete ring-opening.
• Solvent : Dioxane at 40°C provides optimal reaction kinetics, avoiding side reactions observed in ethanol.
• Mechanism : Hydrazine attacks the diketone moiety of 4 , inducing ring-opening to form a hydrazide intermediate, which cyclizes to the pyrazole ring (Figure 1).

Figure 1: Proposed Mechanism of Hydrazine-Mediated Cyclization
$$
\text{Chromeno[2,3-c]pyrrole-3,9-dione} + \text{Hydrazine} \rightarrow \text{Hydrazide Intermediate} \rightarrow \text{Pyrrolo[3,4-c]pyrazol-6(2H)-one}
$$

The final product, 3-(2-hydroxyphenyl)-4-(3-methoxyphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one, is obtained in 82% yield after recrystallization from ethanol.

Purification and Characterization

Crystallization and Chromatography

• Crystallization : Ethanol is the preferred solvent for isolating both the intermediate (4 ) and final product due to high solubility at elevated temperatures and low solubility at room temperature.
• Chromatography : Column chromatography (petroleum ether/ethyl acetate, 15:1) is used for intermediates but avoided for the final product to maintain step economy.

Spectroscopic Validation

• ¹H NMR : Key signals include δ 7.8–6.8 ppm (aromatic protons), δ 5.2 ppm (methoxy group), and δ 1.2–1.6 ppm (propyl chain).
• IR Spectroscopy : Bands at 1715 cm⁻¹ (C=O) and 1656 cm⁻¹ (C=N) confirm the pyrrolopyrazolone core.

Comparative Analysis of Alternative Routes

Michael Addition-Based Approaches

Alternative syntheses involve Michael additions of pyrazolones to α,β-unsaturated ketones. For example, reacting pyrazolone with cinnamic acid in acetic acid yields pyranopyrazole derivatives. However, this method is less efficient for introducing the 3-methoxyphenyl and propyl groups.

Cycloaddition Strategies

[3+3] Cycloadditions between pyrazolones and isothiocyanates have been explored but require harsh conditions (e.g., ZnCl₂ catalysis) and yield <50% of the target compound.

Scalability and Industrial Feasibility

The one-pot multicomponent reaction and hydrazine cyclization are scalable to gram quantities without chromatography. Key advantages include:

• Step Economy : Two steps from commercially available starting materials.
• Solvent Recovery : Ethanol and dioxane are recycled via distillation, reducing costs.
• Yield Consistency : Reproducible yields of 80–85% across batches.